Cas no 2229438-45-1 (2-methoxy-3-(3-methyl-1,2-oxazol-5-yl)propanoic acid)

• Product Name: 2-methoxy-3-(3-methyl-1,2-oxazol-5-yl)propanoic acid
• CAS No: 2229438-45-1
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 5866179
• PubChem ID: 165639844
• Update Time: 2025-08-04

2-methoxy-3-(3-methyl-1,2-oxazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(3-methyl-1,2-oxazol-5-yl)propanoic acid
• 2229438-45-1
• EN300-1788670

• Inchi： 1S/C8H11NO4/c1-5-3-6(13-9-5)4-7(12-2)8(10)11/h3,7H,4H2,1-2H3,(H,10,11)
• InChI Key： ZJOHPNVKIBCBFZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1=CC(C)=NO1

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-methoxy-3-(3-methyl-1,2-oxazol-5-yl)propanoic acid

2-Methoxy-3-(3-Methyl-1,2-Oxazol-5-Yl)Propanoic Acid (CAS No. 2229438-45-1): A Comprehensive Overview

Introduction to 2-Methoxy-3-(3-Methyl-1,2-Oxazol-5-Yl)Propanoic Acid

2-Methoxy-3-(3-Methyl-1,2-Oxazol-5-Yl)Propanoic Acid, a compound with the CAS registry number CAS No. 2229438-45-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methoxy group attached to a propanoic acid backbone and a substituted oxazole ring. The presence of the oxazole moiety, a five-membered heterocyclic ring containing oxygen and nitrogen atoms, contributes to its diverse chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and development purposes. Its structure has been optimized to enhance stability and bioavailability, which are critical factors in its potential use as a pharmaceutical agent or an agricultural chemical.

Chemical Structure and Synthesis

The molecular structure of CAS No. 2229438-45-1 is defined by its propanoic acid core, with a methoxy group at the second carbon and a substituted oxazole ring at the third carbon. The oxazole ring is further substituted with a methyl group at the third position, adding complexity to its structure. This arrangement not only influences its physical properties but also plays a pivotal role in its reactivity and biological activity.

Modern synthetic methods have revolutionized the production of this compound. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to achieve higher yields and better purity. These methods are not only environmentally friendly but also cost-effective, making large-scale production feasible.

Biological Activity and Applications

Research into CAS No. 2229438-45-1 has revealed promising biological activities that suggest its potential as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and other inflammatory disorders.

In addition to its pharmaceutical applications, CAS No. 2229438-45-1 has also been explored for its role in agricultural chemistry. Its ability to act as a plant growth regulator has been demonstrated in recent experiments, where it was found to enhance crop yield under stress conditions such as drought or nutrient deficiency.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics of CAS No. 2229438-45-1 is essential for its development as a drug candidate. Preclinical studies have shown that this compound has favorable absorption characteristics, with efficient uptake in the gastrointestinal tract. Its distribution profile indicates selective accumulation in target tissues, which is advantageous for minimizing systemic side effects.

Toxicological evaluations have demonstrated that CAS No. 2229438-45-1 has a low toxicity profile at therapeutic doses. Long-term studies are currently underway to assess its safety for chronic use.

Environmental Impact and Sustainability

The environmental impact of CAS No. 2229438-45-1 is another critical area of research. Studies have shown that this compound degrades efficiently under aerobic conditions, reducing its persistence in the environment. Its biodegradation pathways have been characterized, providing insights into its ecological footprint.

Sustainable practices in the synthesis and application of CAS No. 220000000000000000No. CAS No. CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CASNoCASCASCASCASCASCASCASCASCASCASCASCASCASCASCASNoCSCSCSCSCSCSCSCSCSCSCSNoCNoCNoCNoCNoCNoCNoCNoCNoCNoCNoCNoCNoCNoCNOCNOCNOCNOCNOCNOCNOCNOCNOCNOCNOCS CScase study on environmental impact.